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Diclosulam Properties & Field Dissipation Data

The table below summarizes key data on Diclesulam's properties and its observed behavior in terrestrial

field dissipation studies.

Aspect

Details and Data

Herbicide
Classification

Mode of Action

Application Example

Field Dissipation Half-
life (DTso)

Laboratory Soil Half-
life

Sulfonanilide; Triazolopyrimidine sulfonamide [1].

Inhibition of acetohydroxyacid synthase (AHAS), a key enzyme in plant

amino acid synthesis [1].

Preemergence broadcast application at 35-37 g ai/ha [2].

13 to 43 days across four U.S. sites [2]. Other sources note a typical field
half-life of 20 days [1].

Reported as 49 days, classifying it as moderately persistent [1].
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Aspect Details and Data

Primary Findings Rapid field dissipation; low persistence and mobility due to increasing
sorption over time; field observations consistent with lab studies [2].

Framework for Validating Terrestrial Field Dissipation
Studies

The NAFTA Guidance Document outlines a robust, hypothesis-driven approach for these studies. The core
objective is to answer: "Where did the pesticide go when applied in the field?" [3] Validation is achieved by

designing a study that tests a pre-defined Conceptual Model of the pesticide's behavior.

The following diagram illustrates this logical workflow for designing and validating a terrestrial field

dissipation study.
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Laboratory Data:
- Degradation (hydrolysis, photolysis)
- Aerobic Soil Metabolism
- Adsorption/Desorption
- Mobility

Physicochemical Properties:
- Solubility
- Vapor Pressure
- pKa

Use Pattern & Formulation

Working Hypothesis:
Predict significant dissipation pathways

Design Field Study with Modules

Basic Modules Additional Modules
(Always Included) (Included if significant)

Leaching Soil Transformation e
((Analyze soil cores) ( (Abiotic/Biotic) j (Runoff) (Volatlhzatlon) (Plant Uptake)

ield Data
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Detailed Experimental Protocol from the Conceptual Model

Based on the framework, a validated study requires meticulous planning and execution [3]:

 Site Characterization: A minimum three-year history of site use and management is required. Critical

data includes:

o Soil Properties: Texture, pH, organic carbon content, and cation exchange capacity (CEC) for
at least the top 15 cm (plow layer) and for each major horizon below.

o Meteorological Data: Precipitation and temperature data should be collected on-site for the
study duration.

o Application Details: Precise records of application rate, method, and date.

e Study Modules:

o Basic Modules: These are integral to any study.
= Soil Transformation: Core samples are taken from the surface zone (e.g., 0-15 cm) at
multiple time points to determine the dissipation rate of the parent compound and
formation of major metabolites.
= Leaching: Soil cores are taken to a sufficient depth (e.g., 1-1.5 meters) and segmented
to track the vertical movement of the chemical. A conservative tracer like bromide ion is
often applied to validate water movement predictions.
o Additional Modules: These are included if laboratory data predicts a pathway will contribute
significantly to dissipation.
= Volatilization: Measured if the pesticide has a high vapor pressure.
= Runoff: Measured if the pesticide is highly soluble or strongly adsorbed to soil particles.
= Plant Uptake: Included for cropped sites if the pesticide is systemic.

e Analytical Method Reporting: The study must use validated analytical methods with detailed quality
assurance/quality control (QA/QC) data, including information on recovery, precision, and limits of

detection/quantitation.

Interpretation of Diclosulam’s Field Data

The field data for Diclosulam demonstrates a successful validation of its conceptual model:
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e The rapid field dissipation (half-lives of 13-43 days) and the pattern of metabolite formation aligned
with observations from laboratory studies on photolysis, hydrolysis, and aerobic soil metabolism [2].

¢ The increasing sorption of Diclosulam to soil over time, which limits its mobility and potential for
leaching, was confirmed in the field, consistent with its laboratory-measured properties [2] [1].

¢ This consistency between laboratory predictions and field observations is the hallmark of a well-
validated environmental fate dataset.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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